Cas no 477587-19-2 (Thieno[3,4-b]-1,4-dioxin-5-carboxylic acid, 2,3-dihydro-, hydrazide (9CI))

• Product Name: Thieno[3,4-b]-1,4-dioxin-5-carboxylic acid, 2,3-dihydro-, hydrazide (9CI)
• CAS No: 477587-19-2
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 931353
• Update Time: 2024-06-13

Thieno[3,4-b]-1,4-dioxin-5-carboxylic acid, 2,3-dihydro-, hydrazide (9CI) Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-b]-1,4-dioxin-5-carboxylic acid, 2,3-dihydro-, hydrazide (9CI)

• Inchi： 1S/C7H8N2O3S/c8-9-7(10)6-5-4(3-13-6)11-1-2-12-5/h3H,1-2,8H2,(H,9,10)
• InChI Key： STSXEZRCPBGXOH-UHFFFAOYSA-N
• SMILES： O1CCOC2=C(C(NN)=O)SC=C12

Computed Properties

• Exact Mass: 200.026
• Monoisotopic Mass: 200.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2